Cas no 866811-67-8 (7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 866811-67-8
• MF: C₁₈H₁₃BrN₂O₂S
• MW: 401.277022123337
• CID: 5850025
• PubChem ID: 2137401
• Update Time: 2025-07-17

7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4-thione, 7-bromo-3,5-dihydro-2-(4-methoxyphenyl)-
• 866811-67-8
• 7-bromo-2-(4-methoxyphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• F1605-0242
• 7-bromo-2-(4-methoxyphenyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
• AKOS001866429
• 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

• Inchi： 1S/C18H13BrN2O2S/c1-22-13-5-2-10(3-6-13)16-20-17-14(18(24)21-16)9-11-8-12(19)4-7-15(11)23-17/h2-8H,9H2,1H3,(H,20,21,24)
• InChI Key： DJTQRFUCPDHEEY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)NC(=S)C2CC3=CC(Br)=CC=C3OC=2N=1

Computed Properties

• Exact Mass: 399.98811g/mol
• Monoisotopic Mass: 399.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 523.9±60.0 °C(Predicted)
• pka: -1.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Introduction to 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 866811-67-8)

7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 866811-67-8) is a novel and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromo and methoxy substituents, contribute to its distinct chemical and biological properties.

The synthesis of 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione involves a series of well-defined chemical reactions. Typically, the synthesis begins with the condensation of 4-hydroxybenzaldehyde and malononitrile to form 2-(4-hydroxyphenyl)-3-cyanoacrylic acid. This intermediate is then cyclized in the presence of an appropriate catalyst to yield the chromene core. Subsequent bromination and thionation steps complete the synthesis of the target compound. The detailed synthetic route has been reported in several peer-reviewed journals, providing a robust and reproducible method for its preparation.

In terms of its biological activity, 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione has shown promising results in various in vitro and in vivo studies. Recent research has demonstrated its potent antiproliferative effects against a range of cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation.

Beyond its antiproliferative properties, 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This dual functionality makes it a valuable candidate for the development of multifunctional drugs targeting both cancer and inflammatory diseases.

The pharmacokinetic profile of 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile. Additionally, it shows low toxicity in animal models, suggesting a wide therapeutic window. These properties make it an attractive candidate for further clinical development.

To further explore its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione. Early-phase trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of clinical benefit. Ongoing research aims to optimize dosing regimens and identify biomarkers that can predict response to treatment.

In conclusion, 7-bromo-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 866811-67-8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Continued research and clinical evaluation will further elucidate its potential as a valuable addition to the pharmaceutical arsenal.